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Chemical Structure & Properties

4-Aminobenzoic acid (PABA) is an organic compound with the formula H₂NC₆H₄CO₂H. It features a

benzene ring substituted with an amino group (-NH₂) and a carboxylic acid group (-COOH) attached to

opposite carbon atoms in the para (1,4) position [1].

The table below summarizes its key chemical and physical properties for easy reference [1] [2] [3].

Property Value / Description

Systematic Name 4-Aminobenzoic acid

Other Names para-Aminobenzoic acid, PABA, Vitamin Bx [1] [3]

CAS Registry Number 150-13-0 [2] [3]

Molecular Formula C₇H₇NO₂ [1] [2]

Molecular Weight 137.14 g/mol [2]

Melting Point 187 - 189 °C [1] [2]
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Property Value / Description

pKa Values 2.42 (amino group), 4.88 (carboxyl group) [1]

Appearance White to grey crystalline solid [1]

Water Solubility Slightly soluble (1 g/170 mL at 25°C) [1]

Biosynthesis Pathways

PABA is produced from chorismate, a key intermediate from the shikimate pathway. The best-characterized

route is a two-step pathway found in bacteria, plants, and fungi like E. coli and Saccharomyces cerevisiae

[1] [4] [5].
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The two-step enzymatic pathway for PABA biosynthesis from chorismate.

Step 1: Formation of ADC - The enzyme aminodeoxychorismate synthase (composed of subunits
PabA and PabB) converts chorismate and L-glutamine to 4-amino-4-deoxychorismate (ADC) and

glutamate [4] [5] [6]. PabA provides glutaminase activity, supplying ammonia to PabB, which binds
chorismate [6].

Step 2: Elimination of Pyruvate - The enzyme aminodeoxychorismate lyase (PabC) then
catalyzes the removal of a pyruvate moiety from ADC, resulting in the aromatization of the ring and

the formation of PABA [4] [5].
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Some archaea, such as Methanococcus maripaludis, utilize a distinct pathway. They generate PABA from 3-

dehydroquinic acid (DHQ), a precursor to chorismate in the shikimate pathway, rather than from

chorismate itself [5].

Functional Roles & Pharmacological Significance

PABA's biological roles make it a significant target for drug development and scientific research.

Folate Biosynthesis: PABA is a crucial intermediate in the de novo synthesis of folate (vitamin B9) in

bacteria, plants, and fungi [1] [7]. Humans cannot synthesize folate and must acquire it from their diet,
but the PABA-dependent pathway in pathogenic bacteria is a classic drug target. Sulfonamide
antibiotics are structurally similar to PABA and competitively inhibit its conversion to folate, thereby
halting bacterial growth [1].

Precursor for Other Metabolites: In yeast, PABA serves as a precursor in the biosynthesis of
coenzyme Q (ubiquinone), an essential component of the mitochondrial electron transport chain [8].

Medical and Commercial Uses: Beyond its role as a metabolic precursor, PABA and its derivatives
have direct applications.

The potassium salt is a prescribed drug for fibrotic skin disorders like Peyronie's disease [1].
It was historically a common UVB filter in sunscreens, though its use has declined due to

concerns about allergies and skin discoloration [1].
Its simple structure serves as a building block for synthesizing various drugs, including the local

anesthetic benzocaine [5].

Key Experimental & Research Methodologies

Research into PABA's biosynthesis and function often relies on classical biochemical and genetic techniques.

Table: Key Experimental Approaches in PABA Research

Methodology Application & Purpose Key Findings from Literature

Genetic Mutagenesis
& Complementation

Identify genes essential for

PABA synthesis by studying
growth requirements of mutant

strains.

Mutations in pabA, pabB, and pabC genes

in E. coli created PABA auxotrophs,
confirming the roles of these genes [9].
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Methodology Application & Purpose Key Findings from Literature

Enzyme Kinetics &
Characterization

Purify individual enzymes to
study their specific activity,

kinetics, and cofactor
requirements.

Purified PabA has no glutaminase activity
alone; it forms a 1:1 complex with PabB for

function. The PabA/PabB complex has a
glutaminase kcat of 17 min⁻¹ [6].

Isotopic Labeling &
Tracer Studies

Track the incorporation of
labeled precursors to elucidate

metabolic pathways and
intermediates.

A stable ¹³C-isotope of PABA was
prenylated in yeast, demonstrating its

direct role in coenzyme Q biosynthesis [8].

Conclusion and Research Outlook

The core structure and primary biosynthetic pathway of 4-aminobenzoic acid are well-established,

underpinning its critical role as a builder of essential biological molecules. Current research continues to

explore its potential, including:

Neuropsychiatric Therapeutics: Recent reviews highlight PABA's potential neuroprotective

properties, including neurotransmitter modulation, anti-inflammatory, and antioxidant effects, though
these mechanisms require further experimental validation [10].

Archaeal Metabolism: The discovery of a non-canonical PABA pathway in archaea reveals
evolutionary diversity in aromatic amino acid metabolism and expands our understanding of central

metabolism across life forms [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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